Cas no 1806542-46-0 (2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid)
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid
-
- Inchi: 1S/C12H12BrClO4/c13-6-9-7(10(15)4-5-14)2-1-3-8(9)11(16)12(17)18/h1-3,11,16H,4-6H2,(H,17,18)
- InChI Key: ASLDANGRWCPPCQ-UHFFFAOYSA-N
- SMILES: BrCC1C(C(CCCl)=O)=CC=CC=1C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 311
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024812-250mg |
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid |
1806542-46-0 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015024812-500mg |
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid |
1806542-46-0 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015024812-1g |
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid |
1806542-46-0 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid
Comprehensive Overview of 2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid (CAS No. 1806542-46-0)
2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid (CAS No. 1806542-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a bromomethyl group and a 3-chloropropanoyl moiety attached to a mandelic acid backbone. Its molecular complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.
The interest in 2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid has surged in recent years, driven by the growing demand for novel bioactive compounds in the pharmaceutical industry. Researchers are particularly intrigued by its potential role in the development of targeted therapies, given its ability to act as a building block for more sophisticated drug candidates. The compound's bromomethyl and chloropropanoyl groups are key functional elements that enable diverse chemical modifications, making it a versatile tool in synthetic chemistry.
One of the most frequently asked questions about CAS No. 1806542-46-0 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for storage and transportation, though precautions are recommended to avoid exposure to moisture and light to prevent degradation.
In the context of current research trends, 2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid aligns with the broader focus on sustainable and green chemistry. Scientists are exploring eco-friendly synthesis routes to produce this compound, minimizing the use of hazardous reagents and reducing waste generation. This approach not only enhances the compound's appeal but also addresses the increasing regulatory and environmental concerns in the chemical industry.
Another area of interest is the compound's potential applications in medicinal chemistry. The mandelic acid derivative is known for its chiral properties, which are highly valuable in the design of enantioselective drugs. By leveraging the bromomethyl and chloropropanoyl functionalities, researchers can create derivatives with improved pharmacokinetic profiles, such as enhanced bioavailability or reduced side effects. This has led to a surge in patents and publications exploring its utility in treating various conditions.
From a commercial perspective, the demand for CAS No. 1806542-46-0 is expected to rise, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and pharmaceutical companies. Quality control measures, including advanced analytical techniques like HPLC and NMR, are essential to ensure the compound's consistency and reliability.
In summary, 2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid (CAS No. 1806542-46-0) represents a promising compound with wide-ranging applications in drug discovery and synthetic chemistry. Its unique structural features, combined with the growing emphasis on sustainable practices and targeted therapies, position it as a key player in modern scientific research. As advancements continue, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
1806542-46-0 (2-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)